Cas no 1000577-43-4 (5-Isobutyl-1-methylpiperazin-2-one dihydrochloride)

• Product Name: 5-Isobutyl-1-methylpiperazin-2-one dihydrochloride
• CAS No: 1000577-43-4
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 3160695
• PubChem ID: 44630637
• Update Time: 2025-04-21

5-Isobutyl-1-methylpiperazin-2-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Isobutyl-1-methylpiperazin-2-one dihydrochloride
• AKOS015837533
• 1000577-43-4

• Inchi： 1S/C9H18N2O/c1-7(2)4-8-6-11(3)9(12)5-10-8/h7-8,10H,4-6H2,1-3H3
• InChI Key： UUCLKCBICYZVPW-UHFFFAOYSA-N
• SMILES： O=C1CNC(CN1C)CC(C)C

Computed Properties

• Exact Mass: 170.141913g/mol
• Monoisotopic Mass: 170.141913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 170.25g/mol
• XLogP3: 0.9
• Topological Polar Surface Area: 32.3Ų